
Safe Disposal of 15(S)-Latanoprost: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 15(S)-Latanoprost

Cat. No.: B12326507 Get Quote

This document provides essential safety and logistical information for the proper disposal of

15(S)-Latanoprost, intended for researchers, scientists, and drug development professionals.

The following procedures are designed to ensure the safe handling and disposal of this

compound in a laboratory setting, in compliance with standard safety practices and

environmental regulations.

Essential Safety and Handling Information
15(S)-Latanoprost is the enantiomer of Latanoprost, a prostaglandin F2α analogue. While

specific hazard data for the 15(S) isomer is limited, it is prudent to handle it with the same

precautions as Latanoprost. It is intended for research and development use only.[1] All

handling and disposal activities must be conducted in accordance with local, state, and federal

regulations.[2][3][4]

Personal Protective Equipment (PPE): Before handling 15(S)-Latanoprost, personnel should

be equipped with the following PPE:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-impermeable gloves.[1]

Body Protection: Laboratory coat.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12326507?utm_src=pdf-interest
https://www.benchchem.com/product/b12326507?utm_src=pdf-body
https://www.benchchem.com/product/b12326507?utm_src=pdf-body
https://www.chemicalbook.com/msds/15-s-latanoprost.htm
https://www.northamerica.covetrus.com/content/sds/055402.pdf
https://somersetpharma.com/wp-content/uploads/2023/12/SDS-Latanoprost-PDF.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/XALATAN_(latanoprost)_Soln_2-April-2019.pdf
https://www.benchchem.com/product/b12326507?utm_src=pdf-body
https://www.chemicalbook.com/msds/15-s-latanoprost.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12326507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood to avoid

breathing mist, gas, or vapors.[1][5]

Quantitative and Physical Data
The following table summarizes key quantitative data and physical properties relevant to the

safe handling and disposal of 15(S)-Latanoprost.

Property Data Reference(s)

Chemical Name 15(S)-Latanoprost [1]

Synonyms
Latanoprost Related

Compound B
[1]

CAS Number 145773-22-4 [1]

Molecular Formula C₂₆H₄₀O₅ [1]

Molecular Weight 432.59 g/mol [1]

Physical State Colorless to slightly yellow oil [6]

Solubility

Practically insoluble in water.

Freely soluble in acetone,

ethanol, ethyl acetate,

isopropanol, methanol, and

acetonitrile.

[6]

Stability & Degradation

Susceptible to degradation

under various conditions: • pH:

Unstable in extreme pH

conditions.[7] • Light: Unstable

when exposed to UV light;

should be protected from light.

[8] • Temperature: Susceptible

to heat-induced degradation.

[7] • Oxidation: Can be

degraded by oxidizing agents.

[7]

[7][8]
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Step-by-Step Disposal Procedure
The primary and recommended method for disposing of 15(S)-Latanoprost is through a

licensed professional waste disposal service. On-site chemical neutralization is a potential

alternative for small quantities but requires rigorous safety protocols and validation.
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Logical Workflow for 15(S)-Latanoprost Disposal

1. Identify Waste
(Unused, Expired, Contaminated)

2. Segregate Waste
(Place in a dedicated, sealed,

and labeled container)

Decision Point:
Disposal Method

Option A (Recommended):
Professional Disposal

  Standard Procedure  

Option B:
On-Site Chemical Neutralization

(Small Quantities Only)

  Alternative (with caution)  

3a. Store container securely
for pickup by a licensed

hazardous waste contractor.

3b. Perform validated chemical
degradation protocol

(See Section 4).

4. Final Disposal
(Incineration or other
approved method)

5. Document all
disposal activities.

Click to download full resolution via product page

Caption: Logical workflow for the disposal of 15(S)-Latanoprost.
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Waste Identification and Collection:

Identify all materials containing 15(S)-Latanoprost designated for disposal. This includes

expired or unused product, contaminated labware (e.g., pipette tips, vials), and spill

cleanup materials.

Collect these materials in a dedicated, properly labeled, and sealed waste container.[4]

The container should be made of a material compatible with the solvents used with

Latanoprost (e.g., glass or high-density polyethylene).

Segregation and Storage:

Store the waste container in a secure, well-ventilated area, away from incompatible

materials such as strong acids, bases, and reducing agents.[5]

Ensure the storage area is cool and protected from light to prevent degradation.[8]

Disposal via Licensed Contractor (Recommended):

Arrange for pickup by a certified hazardous waste disposal company. This is the safest

and most compliant method.

Provide the contractor with the Safety Data Sheet (SDS) and a full description of the

waste.

Ensure all shipping and transport regulations are followed. While Latanoprost solution is

often not regulated for transport under USDOT, EUADR, IATA, or IMDG, pure Latanoprost

may be classified as a toxic liquid (UN2810).[3][5] Always confirm with the specific SDS

and your disposal vendor.

Documentation:

Maintain detailed records of all disposal activities, including the date, quantity of waste,

and disposal method. If using a contractor, retain all manifests and certificates of disposal.
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Experimental Protocol: On-Site Chemical
Neutralization
Disclaimer: The following protocol is based on forced degradation studies and is provided for

informational purposes for research professionals.[7] It is intended for neutralizing small,

research-quantities of 15(S)-Latanoprost. This procedure must be performed in a chemical

fume hood by trained personnel wearing full PPE. The efficacy of the degradation and the

safety of the final mixture for drain disposal must be validated and compliant with local

regulations. Discharge into the environment must be avoided.[1]

Latanoprost is an isopropyl ester that can be hydrolyzed to its biologically active (and more

water-soluble) free acid.[6][7] Further degradation can be achieved under stronger conditions.

Preparation: Dissolve the 15(S)-Latanoprost residue in a minimal amount of a water-

miscible solvent like ethanol or isopropanol.

Hydrolysis: Slowly add a 5 M solution of sodium hydroxide (NaOH) to the Latanoprost

solution. The reaction should be stirred at room temperature.

Monitoring: Allow the reaction to proceed for at least 4 hours.[7] The progress can be

monitored by an appropriate analytical method (e.g., HPLC, LC-MS) to confirm the

disappearance of the parent compound.

Neutralization: After confirming degradation, carefully neutralize the resulting solution to a pH

of ~7.0 using an acid (e.g., hydrochloric acid).

Disposal: Dispose of the final neutralized solution in accordance with institutional and local

regulations for aqueous chemical waste. Do not pour down the drain unless explicitly

permitted.[9][10]

Preparation: Dissolve the 15(S)-Latanoprost residue in a minimal amount of a suitable

solvent.

Oxidation: Slowly add a 30% solution of hydrogen peroxide (H₂O₂).[7]

Monitoring: Let the reaction proceed for at least 6 hours, monitoring for the degradation of

the parent compound.[7]
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Quenching & Disposal: Once degradation is complete, the remaining hydrogen peroxide

should be quenched if necessary. The final solution must be disposed of as hazardous

chemical waste.

Spill Management Procedures
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area.[2] Ensure the

area is well-ventilated.

Contain Spill: If it is safe to do so, contain the source of the spill.[3]

Absorb Material: Collect the spill with an inert absorbent material (e.g., vermiculite, sand, or

earth).[4][5] Do not use combustible materials.

Collect Waste: Place the absorbent material and any contaminated items into a suitable,

sealed, and labeled container for disposal.[1][4]

Decontaminate: Thoroughly clean the spill area with soap and water.[2]

Report: Report the incident to the appropriate safety officer or department. For large spills,

report the emergency situation immediately.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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